1-Azepanyl-[4-[(phenylthio)methyl]phenyl]methanone

• Molecular Formula: C20H23NOS
• Molecular Weight: 325.5g/mol
• IUPAC Name: azepan-1-yl-[4-(phenylsulfanylmethyl)phenyl]methanone
• InChI: InChI=1S/C20H23NOS/c22-20(21-14-6-1-2-7-15-21)18-12-10-17(11-13-18)16-23-19-8-4-3-5-9-19/h3-5,8-13H,1-2,6-7,14-16H2
• InChI Key: NNLHCQFFYNKDGS-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)C2=CC=C(C=C2)CSC3=CC=CC=C3

Description

1-azepanyl-[4-[(phenylthio)methyl]phenyl]methanone is a member of benzamides.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and crystal structure of related compounds provide insights into the structural characteristics of 1-Azepanyl-[4-[(phenylthio)methyl]phenyl]methanone derivatives. These compounds are often characterized using techniques like X-ray diffraction, NMR, and FT-IR, which help in understanding their molecular structure and properties (Sun et al., 2017).

Biological Activities

• Some derivatives have shown potential biological activities, including herbicidal and insecticidal properties. This suggests that this compound and its derivatives could have applications in agricultural sciences (Wang et al., 2015).

Potential in Drug Design

• The synthesis of various derivatives indicates their potential in drug design and discovery. For instance, compounds containing the phenyl methanone moiety have been evaluated for activities like anti-cancer, antimicrobial, and estrogen receptor modulation (Pandey et al., 2002).

Chemical Synthesis and Modification

• Research also focuses on novel synthesis routes and modifications of similar compounds, which can lead to the development of new chemical entities with potential applications in various fields, including pharmaceuticals (Suhana & Rajeswari, 2017).

Structural and Theoretical Studies

• Theoretical calculations using methods like Density Functional Theory (DFT) are used to predict the properties of these compounds. Such studies are crucial for understanding the electronic structure and potential reactivity of these molecules (Enbaraj et al., 2021).

Antimicrobial and Antitumor Properties

• Derivatives of phenyl methanone, a structural component of this compound, have been synthesized and shown to possess antimicrobial and antitumor activities. This suggests potential medicinal applications for these compounds (Chaudhari, 2012).